3-(1-((2,4-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)-5-(thiophen-2-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-[1-(2,4-difluorophenyl)sulfonylpyrrolidin-3-yl]-5-thiophen-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13F2N3O3S2/c17-11-3-4-14(12(18)8-11)26(22,23)21-6-5-10(9-21)15-19-16(24-20-15)13-2-1-7-25-13/h1-4,7-8,10H,5-6,9H2
• InChI Key: LEAJPCXUAYNEBC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=NOC(=N2)C3=CC=CS3)S(=O)(=O)C4=C(C=C(C=C4)F)F
• Molecular Formula: C16H13F2N3O3S2
• Molecular Weight: 397.4 g/mol

Description

3-(1-((2,4-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)-5-(thiophen-2-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C16H13F2N3O3S2 and its molecular weight is 397.41. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

The synthesis and evaluation of substituted 1,3,4-oxadiazolyl tetrahydropyridines, which share a structural resemblance with the queried compound, have been explored for their anticancer activities. These compounds are recognized for their potential as antimicrobial, antifungal, anti-inflammatory, and notably anticancer agents. A study revealed that 1,3,4-oxadiazoles containing carbonyl/sulfonyl tetrahydrohydropyridine moiety demonstrated moderate cytotoxicity on MCF-7 breast cancer cell lines, indicating their potential as anticancer agents (K. Redda & Madhavi Gangapuram, 2007).

Synthesis and Biological Evaluation

Research has been conducted on the synthesis, antimicrobial, and cytotoxic activities of sulfonamidomethane linked heterocycles, including pyrrolyl-oxadiazoles/thiadiazoles and pyrazolyl-oxadiazoles/thiadiazoles. These compounds exhibited antimicrobial activity against specific pathogens and showed appreciable cytotoxic activity on A549 lung carcinoma cells. This highlights the versatility of oxadiazole derivatives in developing compounds with significant biological activities (Mukkara Swapna et al., 2013).

Material Science Applications

In material science, the synthesis and properties of novel soluble fluorinated polyamides containing pyridine and sulfone moieties have been explored. These materials, derived from compounds structurally related to 3-(1-((2,4-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)-5-(thiophen-2-yl)-1,2,4-oxadiazole, exhibit high thermal stability, solubility in organic solvents, and potential for use in advanced material applications due to their low dielectric constants and high transparency. This illustrates the compound's contribution beyond biomedical applications, extending into the development of high-performance materials (Xiao-Ling Liu et al., 2013).